3-(2-fluorophenyl)-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)propanamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 3-(2-fluorophenyl)-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)propanamide features a propanamide backbone substituted with a 2-fluorophenyl group at the carbonyl terminus and a 1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl group at the amide nitrogen.
Properties
IUPAC Name |
3-(2-fluorophenyl)-N-[1-phenyl-2-(triazol-2-yl)ethyl]propanamide | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19FN4O/c20-17-9-5-4-6-15(17)10-11-19(25)23-18(14-24-21-12-13-22-24)16-7-2-1-3-8-16/h1-9,12-13,18H,10-11,14H2,(H,23,25) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKBCYBAZGOEJEO-UHFFFAOYSA-N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CN2N=CC=N2)NC(=O)CCC3=CC=CC=C3F | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19FN4O | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
3-(2-fluorophenyl)-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)propanamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies.
- Molecular Formula : C19H19FN4O
- Molecular Weight : 338.386 g/mol
- Purity : Typically around 95%.
The compound contains a triazole moiety, which has been associated with various biological activities, including anti-inflammatory and anticancer properties. The presence of the fluorophenyl group may enhance the lipophilicity and cellular uptake of the compound, potentially leading to increased bioactivity.
Anticancer Activity
Research indicates that compounds containing triazole rings exhibit significant anticancer properties. For instance, studies have shown that similar triazole derivatives can induce apoptosis in cancer cell lines by activating caspase pathways and arresting the cell cycle at the G1 phase .
Table 1: Anticancer Activity Comparison
| Compound | Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|---|
| Doxorubicin | MCF-7 | 1.93 | DNA intercalation |
| Compound X | MCF-7 | 0.65 | Caspase activation |
| 3-(2-fluorophenyl)-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)propanamide | TBD | TBD | TBD |
Anti-inflammatory Activity
Compounds similar to 3-(2-fluorophenyl)-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)propanamide have been noted for their ability to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in inflammation .
Study on Anticancer Effects
In a recent study focusing on triazole derivatives, a compound structurally similar to 3-(2-fluorophenyl)-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)propanamide exhibited an IC50 value significantly lower than that of doxorubicin against MCF-7 cells. The study indicated that the compound triggered apoptosis through mitochondrial pathways and enhanced reactive oxygen species (ROS) production .
Study on Anti-inflammatory Effects
Another research project evaluated the anti-inflammatory properties of triazole-containing compounds. The findings suggested that these compounds could effectively reduce inflammation markers in vitro by inhibiting COX activity .
Comparison with Similar Compounds
Fentanyl Analogs
Ortho-Fluorofentanyl (N-(2-fluorophenyl)-N-[1-(2-phenylethyl)piperidin-4-yl]propanamide) shares the propanamide core and 2-fluorophenyl moiety but replaces the triazole-ethyl group with a piperidine ring .
- Key Differences: Triazole vs. Metabolic Stability: Piperidines are prone to N-dealkylation, whereas triazoles resist oxidative metabolism, suggesting enhanced stability for the target compound .
Tetrazole-Containing Propanamides
N-(2-Ethylphenyl)-3-(3-methylphenyl)-2-(2H-tetrazol-5-yl)propanamide (CAS 483993-91-5) replaces the triazole with a tetrazole ring .
- Comparison :
- Acidity : Tetrazoles (pKa ~4.9) are more acidic than triazoles (pKa ~10.1), affecting solubility and ionic interactions.
- Bioisosterism : Both heterocycles serve as carboxylate mimics, but tetrazoles are more commonly used in angiotensin II receptor antagonists, whereas triazoles are prevalent in antifungal agents .
Triazole/Oxadiazole Derivatives
Compounds like 5-(3-((2-(1,2,4-oxadiazol-3-yl)propan-2-yl)carbamoyl)phenyl)-2-(4-fluorophenyl)-N-methyl-6-((2,2,2-trifluoroethyl)amino)furo[2,3-b]pyridine-3-carboxamide () highlight the role of fluorinated aromatic systems and heterocycles.
- Functional Impact :
Pharmacological and Physicochemical Properties
Physicochemical Data (Inferred)
| Property | Target Compound | Ortho-Fluorofentanyl | Tetrazole Analog |
|---|---|---|---|
| Molecular Weight | ~369.4 g/mol | 366.4 g/mol | 335.4 g/mol |
| LogP | ~3.2 (high lipophilicity) | ~3.5 | ~2.8 |
| H-Bond Donors/Acceptors | 2/4 | 1/3 | 2/4 |
Receptor Interactions
- Triazole Role : The 2H-1,2,3-triazole may engage in hydrogen bonding with serine or tyrosine residues in target enzymes/receptors, as seen in kinase inhibitors .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
